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Compound of Interest

Compound Name: C6(6-Azido) LacCer
Cat. No.: B15548240
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C6(6-Azido) Lactosylceramide (C6(6-
Azido) LacCer), a pivotal molecular tool in the study of glycosphingolipid metabolism and
signaling. This document details its physicochemical properties, its role in elucidating cellular
pathways, and comprehensive protocols for its application in research settings.

Core Properties of C6(6-Azido) LacCer

C6(6-Azido) LacCer is a synthetically modified lactosylceramide, featuring a C6 acyl chain and
a terminal azide group. This azide moiety is the key to its utility, enabling its use in
bioorthogonal “click chemistry" reactions for the visualization and tracking of

glycosphingolipids.
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Property Value

Molecular Weight 762.93 g/mol

Molecular Formula C36He6N4O13

Appearance White Solid

Purity >99%

Solubility Soluble in Chloroform, Methanol

Storage Conditions

Store at -20°C

The Role of Lactosylceramide in Cellular Signaling

C6(6-Azido) LacCer serves as a powerful analog to study the function of endogenous

lactosylceramide (LacCer). LacCer is a central molecule in the biosynthesis of a vast array of

complex glycosphingolipids and is a critical component of lipid rafts, where it participates in

signal transduction.[1][2] Dysregulation of LacCer signaling is implicated in numerous

pathological conditions, including inflammation, oxidative stress, and cancer.[1][2][3]

Various external stimuli, such as growth factors (PDGF, VEGF), stress, and inflammatory

cytokines (TNF-a), can activate lactosylceramide synthase.[2][3] This enzyme catalyzes the

formation of LacCer from glucosylceramide.[1][2] Once synthesized, LacCer can initiate

downstream signaling through two primary pathways:

o Oxidative Stress Pathway: LacCer activates NADPH oxidase, leading to the production of

reactive oxygen species (ROS).[1][2] This surge in ROS creates an oxidative stress

environment that can trigger a cascade of signaling molecules, influencing processes like

cell proliferation and apoptosis.[1]

 Inflammatory Pathway: LacCer can activate cytosolic phospholipase A2 (cPLA2).[1][2][3]

This enzyme releases arachidonic acid from phospholipids, which is then converted into

prostaglandins and other eicosanoids that are potent mediators of inflammation.[1][2]
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Experimental Protocol: Cell Surface
Glycosphingolipid Labeling

This protocol details the metabolic labeling of cell surface glycosphingolipids using C6(6-Azido)
LacCer and subsequent visualization via a copper-catalyzed azide-alkyne cycloaddition
(CUAAC) "click" reaction with a fluorescently-labeled alkyne.

Materials:
o C6(6-Azido) LacCer
o Alkyne-functionalized fluorescent dye (e.g., Alkyne-Alexa Fluor 488)
e Cell culture medium and supplements
e Phosphate-buffered saline (PBS)
» Fixative solution (e.g., 4% paraformaldehyde in PBS)
o Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) (Optional)
 Click chemistry reaction buffer components:
o Copper(ll) sulfate (CuSOa)
o Copper-chelating ligand (e.g., THPTA or TBTA)
o Reducing agent (e.g., Sodium Ascorbate)
e Fluorescence microscope
Procedure:
e Metabolic Labeling:
o Culture cells to the desired confluency.

o Prepare a stock solution of C6(6-Azido) LacCer in a suitable solvent (e.g., DMSO).
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o Dilute the C6(6-Azido) LacCer stock solution in pre-warmed cell culture medium to a final
working concentration (typically 10-50 puM).

o Remove the existing medium from the cells and replace it with the medium containing
C6(6-Azido) LacCer.

o Incubate the cells for 24-72 hours to allow for the metabolic incorporation of the azido-
functionalized lipid into cellular glycosphingolipids.

e Cell Fixation and Permeabilization:
o Gently wash the cells three times with PBS.

o Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room
temperature.

o Wash the cells three times with PBS.

o (Optional) If intracellular labeling is desired, permeabilize the cells with 0.1% Triton X-100
in PBS for 10 minutes at room temperature. Wash three times with PBS.

e Click Chemistry Reaction:

o Prepare the click reaction cocktail immediately before use. In a microcentrifuge tube,
combine the following in the order listed, vortexing gently after each addition:

= PBS

Alkyne-functionalized fluorescent dye (final concentration typically 2-10 uM)

Copper(ll) sulfate (final concentration typically 100-200 pM)

Copper-chelating ligand (e.g., THPTA at a 5:1 molar ratio to CuSOa)

Freshly prepared Sodium Ascorbate (final concentration typically 1-2 mM)

o Add the click reaction cocktail to the fixed (and permeabilized, if applicable) cells, ensuring
the entire surface is covered.
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o Incubate for 30-60 minutes at room temperature, protected from light.

e Washing and Imaging:
o Remove the click reaction cocktail and wash the cells three to five times with PBS.
o Mount the coverslips on microscope slides with an appropriate mounting medium.

o Image the cells using a fluorescence microscope with the appropriate filter set for the
chosen fluorescent dye.

Experimental Workflow

The following diagram illustrates the general workflow for a cell-based experiment utilizing
C6(6-Azido) LacCer for the detection and visualization of glycosphingolipids.
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Experimental Workflow for C6(6-Azido) LacCer Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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